Cas no 1008754-88-8 (4,4,4-Trifluoro-2,2-dimethylbutan-1-ol)

• Product Name: 4,4,4-Trifluoro-2,2-dimethylbutan-1-ol
• CAS No: 1008754-88-8
• Molecular Formula: C₆H₁₁F₃O
• Molecular Weight: 156.146152734756
• MDL: MFCD27940815
• CID: 4559028
• PubChem ID: 59706997

4,4,4-Trifluoro-2,2-dimethylbutan-1-ol Properties

Names and Identifiers

• 4,4,4-trifluoro-2,2-dimethylbutan-1-ol
• 1-Butanol,4,4,4-trifluoro-2,2-dimethyl-
• 4,4,4-trifluoro-2,2-dimethyl-butan-1-ol

• MDL： MFCD27940815
• InChIKey： SSDQSUZSZANDFD-UHFFFAOYSA-N
• Inchi： 1S/C6H11F3O/c1-5(2,4-10)3-6(7,8)9/h10H,3-4H2,1-2H3
• SMILES： FC(CC(C)(C)CO)(F)F

Computed Properties

• Exact Mass: 156.076199g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.076199g/mol
• Heavy Atom Count: 10
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2
• Molecular Weight: 156.15g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols